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Compound of Interest

Compound Name: C004019

Cat. No.: B10830905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

C004019, a PROTAC (Proteolysis Targeting Chimera) designed to target tau protein for

degradation, for subcutaneous injection in murine models.[1][2][3] The protocols outlined below

are based on established methodologies and aim to ensure consistent and effective delivery of

the compound for in vivo studies.

Compound Information
Compound Name CAS Number Molecular Weight Mechanism of Action

C004019 2417159-57-8 1035.29 g/mol

Recruits E3 ligase

(Vhl) to tau protein,

leading to its

ubiquitination and

proteasomal

degradation.[1][2][4][5]

[6]

Solubility and Storage
Proper storage and handling of C004019 are critical to maintain its stability and activity.
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Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years

In Solvent -80°C 1 year [1]

Stock Solution -80°C 6 months Protect from light.[7]

Stock Solution -20°C 1 month Protect from light.[7]

C004019 exhibits high solubility in Dimethyl sulfoxide (DMSO).

Solvent Solubility

DMSO 255 mg/mL (246.31 mM)[1]

Recommended Vehicle for In Vivo Formulation
The choice of vehicle is crucial for ensuring the bioavailability and tolerability of C004019 when

administered subcutaneously. Two commonly used vehicle formulations are described below.

Vehicle Formulation 1: DMSO, PEG300, Tween 80, and
Saline/PBS
This formulation is suitable for achieving a clear solution for injection.

Component Percentage of Final Volume

DMSO 5%

PEG300 30%

Tween 80 5%

Saline or PBS 60%

Vehicle Formulation 2: HP-β-CD in Saline
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This formulation provides an alternative for solubilizing C004019.

Component Concentration

Hydroxypropyl-β-cyclodextrin (HP-β-CD) 20% in saline

Experimental Protocol: Preparation of C004019
Dosing Solution
This protocol details the steps for preparing a C004019 dosing solution for subcutaneous

injection in mice at a target dose of 3 mg/kg.

Materials:

C004019 powder

DMSO

PEG300

Tween 80

Sterile Saline or PBS

Sterile microcentrifuge tubes

Sterile syringes and needles (25-27 G)[8]

Vortex mixer

Weighing scale

Procedure:

Calculate the required amount of C004019:

For a 3 mg/kg dose in a 25 g mouse, the total dose per mouse is 0.075 mg.
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Assuming an injection volume of 100 µL (0.1 mL) per mouse, the required concentration of

the dosing solution is 0.75 mg/mL.

For a batch preparation of 1 mL of dosing solution, you will need 0.75 mg of C004019.

Prepare the vehicle (Formulation 1):

In a sterile microcentrifuge tube, combine the following:

50 µL DMSO

300 µL PEG300

50 µL Tween 80

600 µL Sterile Saline or PBS

Dissolve C004019:

Weigh 0.75 mg of C004019 powder and add it to a sterile microcentrifuge tube.

Add 50 µL of DMSO to the C004019 powder to create a stock solution. Vortex until the

powder is completely dissolved.[1]

Add 300 µL of PEG300 to the DMSO stock solution and mix well until the solution is clear.

[1]

Add 50 µL of Tween 80 and mix thoroughly.[1]

Finally, add 600 µL of sterile saline or PBS to the mixture and vortex to ensure a

homogenous solution.[1]

Administration:

Administer the prepared C004019 solution subcutaneously to mice at a volume of 10

mL/kg.[2]

For a 25 g mouse, this corresponds to an injection volume of 250 µL.
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Both single-dose and multiple-dose regimens (e.g., once every 6 days for a total of 5

injections) have been successfully used in studies.[2][5]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of C004019 for subcutaneous

injection in mice.
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Caption: Workflow for C004019 solution preparation and administration.
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Signaling Pathway of C004019
The diagram below illustrates the mechanism of action of C004019 as a PROTAC.
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Caption: C004019-mediated degradation of Tau protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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